Cas no 39528-61-5 (2,4-Dichlorobenzoylacetonitrile)

• Product Name: 2,4-Dichlorobenzoylacetonitrile
• CAS No: 39528-61-5
• MF: C₉H₅Cl₂NO
• MW: 214.048100233078
• MDL: MFCD02657976
• CID: 293342
• PubChem ID: 13630728
• Update Time: 2025-10-25

2,4-Dichlorobenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichlorobenzoylacetonitrile
• 3-(2',4'-DICHLOROPHENYL)-3-OXOPROPANENITRILE
• 3-(2,4-dichlorophenyl)-3-oxopropanenitrile
• Benzenepropanenitrile, 2,4-dichloro-b-oxo-
• 2,4-Dichlorophenacyl cyanide
• 3-(2,4-Dichlorophenyl)-3-oxo-propanenitrile
• MFCD02657976
• SCHEMBL954348
• 39528-61-5
• Benzenepropanenitrile, 2,4-dichloro-beta-oxo-
• A6615
• AKOS000167786
• CS-0216350
• Z317042070
• 2,4-dichloro-benzoylacetonitrile
• DTXSID10545452
• EN300-40270
• SB37007
• AM965
• 2',4'-Dichlorobenzoylacetonitrile
• FT-0604193
• 2,4-Dichloro-b-oxo-benzenepropanenitrile
• 3-(2,4-Dichloro-phenyl)-3-oxo-propionitrile
• G32775
• STK662210

• MDL： MFCD02657976
• Inchi： 1S/C9H5Cl2NO/c10-6-1-2-7(8(11)5-6)9(13)3-4-12/h1-2,5H,3H2
• InChI Key： AKSMJAXTUMPWCX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CC#N)=O)Cl

Computed Properties

• Exact Mass: 212.97500
• Monoisotopic Mass: 212.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.383±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 350.7°C at 760 mmHg
• Flash Point: 165.9°C
• Refractive Index: 1.567
• Solubility: Almost insoluble (0.09 g/l) (25 º C),
• PSA: 40.86000
• LogP: 3.08978

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,4-Dichlorobenzoylacetonitrile

Comprehensive Overview of 2,4-Dichlorobenzoylacetonitrile (CAS No. 39528-61-5): Properties, Applications, and Industry Insights

2,4-Dichlorobenzoylacetonitrile (CAS No. 39528-61-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This nitrile derivative features a dichlorobenzoyl group, which enhances its reactivity and utility in synthetic chemistry. Its molecular structure, C9H5Cl2NO, combines a nitrile functional group with a dichlorinated aromatic ring, making it a valuable intermediate for constructing complex molecules. Researchers and industries prioritize this compound due to its role in heterocyclic synthesis and fine chemical production.

In recent years, the demand for 2,4-Dichlorobenzoylacetonitrile has surged, driven by its relevance in green chemistry and sustainable manufacturing. Environmental concerns and regulatory shifts have prompted industries to adopt eco-friendly synthesis routes, where this compound serves as a key building block. For instance, its application in crop protection agents aligns with the global push for low-toxicity pesticides. Additionally, its use in pharmaceutical intermediates supports the development of targeted therapies, a trending focus in precision medicine.

The compound’s physicochemical properties, such as a melting point of 85–88°C and solubility in organic solvents like ethanol and dimethylformamide (DMF), make it adaptable to diverse reaction conditions. Analytical techniques like HPLC and GC-MS are commonly employed to ensure purity, a critical factor for end-users in the life sciences sector. Stability under controlled storage (e.g., inert atmospheres) further underscores its reliability in industrial workflows.

From an SEO perspective, queries such as "2,4-Dichlorobenzoylacetonitrile synthesis methods" and "CAS 39528-61-5 suppliers" reflect user interest in procurement and technical protocols. Addressing these, we highlight that the compound is typically synthesized via Claisen condensation or nucleophilic substitution reactions. Manufacturers emphasize high-yield processes to meet the needs of bulk chemical buyers, while researchers explore catalytic optimization to reduce energy consumption.

Emerging trends like AI-driven molecular design and automated synthesis platforms have also brought attention to 2,4-Dichlorobenzoylacetonitrile. Computational models predict its compatibility with novel biocatalysts, accelerating drug discovery pipelines. Furthermore, its potential in advanced material engineering—such as polymeric coatings with enhanced durability—positions it as a candidate for next-generation technologies.

Regulatory compliance remains a priority, with REACH and FDA guidelines governing its use in specific regions. Suppliers often provide technical data sheets (TDS) and safety assessments to ensure transparency. As industries pivot toward circular economy models, recycling byproducts from 2,4-Dichlorobenzoylacetonitrile production gains traction, aligning with zero-waste initiatives.

In summary, 2,4-Dichlorobenzoylacetonitrile (CAS No. 39528-61-5) exemplifies the intersection of innovation and practicality. Its multifaceted roles—from enabling high-efficiency syntheses to supporting sustainable agriculture—make it indispensable in modern chemistry. As research expands, its applications in nanotechnology and bioactive compounds are poised to redefine industry standards.